Cas no 11111-23-2 (Lividomycin)

• Product Name: Lividomycin
• CAS No: 11111-23-2
• MF: C₂₉H₅₅N₅O₁₈
• MW: 761.769709825516
• CID: 140990
• PubChem ID: 72394
• Update Time: 2025-04-19

Lividomycin Chemical and Physical Properties

Names and Identifiers

• Lividomycin
• A,5
• A,6
• (2R,3S,4S,5S,6R)-2-((2S,3S,4R,5R,6R)-5-AMINO-2-(AMINOMETHYL)-6-((2R,3S,4R,5S)-5-((1R,2R,3S,5R,6S)-3,5-DIAMINO-2-((2S,3R
• Lividomycine [INN-French]
• (2R,3S,4S,5S,6R)-2-(((2S,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2S,3R,5S,6R)-3-amino-5-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahy
• Lividomycinum
• CHEBI:71961
• (2R,3S,4S,5S,6R)-2-((2S,3S,4R,5R,6R)-5-AMINO-2-(AMINOMETHYL)-6-((2R,3S,4R,5S)-5-((1R,2R,3S,5R,6S)-3,5-DIAMINO-2-((2S,3R ,5S,6R)-3-AMINO-5-HYDROXY-6-(HYDROXYMETHYL)-TETRAHYDRO-2H-PYRAN-2-YLOXY)-6-HYDROXYCYCLOHEXYLOXY)-4-HYDROXY-2-(HYDROXYMET HYL)-TETRAHYDROFURAN-3-YLOXY)-4-HYDROXY-TETRAHYDRO-2H-PYRAN-3-YLOXY)-6-(HYDROXYMETHYL)-TETRAHYDRO-2H-PYRAN-3,4,5-TRIOL
• (2R,3S,4S,5S,6R)-2-[(2S,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(2R,3S,4R,5S)-5-[(1R,2R,3S,5R,6S)-3,5-diamino-2-[(2S,3R,5S,6R)-3-amino-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxycyclohexyl]oxy-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-4-hydroxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Mannosyldeoxyparomomycin
• (2R,3S,4S,5S,6R)-2-[(2S,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(2R,3S,4R,5S)-5-[(1R,2R,3S,5R,6S)-3,5-diamino-2-[(2S,3R,5S,6R)-3-amino-5-hydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-6-hydroxy-cyclohexoxy]-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl]oxy-4-hydroxy-tetrahydropyran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• Antibiotic 503-2
• DTXSID8023218
• A606AJ494W
• Lividomicina [INN-Spanish]
• LIVIDOMYCIN [INN]
• O-2-Amino-2,3-dideoxy-alpha-D-ribo-hexopyranosyl-(1-4)-O-(O-alpha-D-mannopyranosyl-(1-4)-O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1-3)-beta-D-ribofuranosyl-(1-5))-2-deoxy-D-streptamine
• LIV
• AKOS040752615
• Lividomycin [INN:DCF]
• SCHEMBL195432
• BRN 6763509
• (1R,2R,3S,4R,6S)-4,6-diamino-3-hydroxy-2-{[alpha-D-mannopyranosyl-(1->4)-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1->3)-beta-D-ribofuranosyl]oxy}cyclohexyl 2-amino-2,3-dideoxy-alpha-D-ribo-hexopyranoside
• (2R,3S,4S,5S,6R)-2-((2S,3S,4R,5R,6R)-5-AMINO-2-(AMINOMETHYL)-6-((2R,3S,4R,5S)-5-((1R,2R,3S,5R,6S)-3,5-DIAMINO-2-((2S,3R,5S,6R)-3-AMINO-5-HYDROXY-6-(HYDROXYMETHYL)-TETRAHYDRO-2H-PYRAN-2-YLOXY)-6-HYDROXYCYCLOHEXYLOXY)-4-HYDROXY-2-(HYDROXYMETHYL)-TETRAHYDROFURAN-3-YLOXY)-4-HYDROXY-TETRAHYDRO-2H-PYRAN-3-YLOXY)-6-(HYDROXYMETHYL)-TETRAHYDRO-2H-PYRAN-3,4,5-TRIOL
• 11111-23-2
• NS00011542
• Lividomycinum [INN-Latin]
• O-2-Amino-2,3-dideoxy-alpha-D-ribo-hexopyranosyl-(1->4)-O-(O-alpha-D-mannopyranosyl-(1->4)-O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1->3)-beta-D-ribofuranosyl-(1->5))-2-deoxy-D-streptamine
• CHEMBL389029
• Livodymycin
• SF 767 A
• Antibiotic SF 767 A
• D-Streptamine, O-2-amino-2,3-dideoxy-alpha-D-ribo-hexopyranosyl-(1-4)-O- (O-alpha-D-mannopyranosyl-(1-4)-O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1-3)-beta-D-ribofuranosyl-(1-5))-2-deoxy-
• Quintomycin B
• D-Streptamine, O-alpha-D-mannopyranosyl-(1-->4)-O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1-->3)-O-beta-D-ribofuranosyl-(1-->5)-O-[2-amino-2,3-dideoxy-alpha-D-ribo-hexopyranosyl-(1-->4)]-2-deoxy-
• Q6658885
• lividomycin A
• 36441-41-5
• BDBM50534265
• Lividomycine
• DB04728
• Lividomicina
• UNII-A606AJ494W
• C17707
• Lividomycin A sulfate salt
• ,5S,6R)-3-AMINO-5-HYDROXY-6-(HYDROXYMETHYL)-TETRAHYDRO-2H-PYRAN-2-YLOXY)-6-HYDROXYCYCLOHEXYLOXY)-4-HYDROXY-2-(HYDROXYMET
• O-2-AMINO-2,3-DIDEOXY-.ALPHA.-D-RIBO-HEXOPYRANOSYL-(1->4)-O-(O-.ALPHA.-D-MANNOPYRANOSYL-(1->4)-O-2,6-DIAMINO-2,6-DIDEOXY-.BETA.-L-IDOPYRANOSYL-(1->3)-.BETA.-D-RIBOFURANOSYL-(1->5))-2-DEOXY-D-STREPTAMINE
• HYL)-TETRAHYDROFURAN-3-YLOXY)-4-HYDROXY-TETRAHYDRO-2H-PYRAN-3-YLOXY)-6-(HYDROXYMETHYL)-TETRAHYDRO-2H-PYRAN-3,4,5-TRIOL

• Inchi： 1S/C29H55N5O18/c30-3-11-23(51-28-20(43)19(42)17(40)13(5-36)47-28)18(41)15(34)27(45-11)50-24-14(6-37)48-29(21(24)44)52-25-16(39)7(31)1-8(32)22(25)49-26-9(33)2-10(38)12(4-35)46-26/h7-29,35-44H,1-6,30-34H2/t7-,8+,9-,10+,11+,12-,13-,14-,15-,16+,17-,18-,19+,20+,21-,22-,23-,24-,25-,26-,27-,28-,29+/m1/s1
• InChI Key： DBLVDAUGBTYDFR-SWMBIRFSSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@H](CN)O1)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)N)O)[C@@H]1[C@H]([C@@H](C[C@@H]([C@H]1O[C@@H]1[C@@H](C[C@@H]([C@@H](CO)O1)O)N)N)N)O

Computed Properties

• Exact Mass: 761.35435
• Monoisotopic Mass: 761.35421
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 406
• XLogP3: -9.9

Experimental Properties

• Color/Form: Solid powder
• PSA: 406.24

Lividomycin Security Information

• Signal Word：Warning
• Safety Term：Poison by intravenous route. Moderately toxic by subcutaneous and intramuscular routes. An experimental teratogen. Experimental reproductive effects.
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).